4-Amino-2-methoxyphenol
Cat. No. B1666316
M. Wt: 139.15 g/mol
InChI Key: MCNBYOWWTITHIG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_SMILES
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[N+:1]([O-:2])(=[O:3])[c:4]1[cH:5][c:6]([O:11][CH3:12])[c:7]([OH:10])[cH:8][cH:9]1.[NH2:13][c:14]1[cH:15][cH:16][c:17]([OH:18])[cH:19][c:20]1[F:21]>>[NH2:1][c:4]1[cH:5][c:6]([O:11][CH3:12])[c:7]([OH:10])[cH:8][cH:9]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
COc1cc([N+](=O)[O-])ccc1O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Nc1ccc(O)cc1F
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COc1cc(N)ccc1O
|
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
